Kadsutherin G

• Molecular Formula: C29H28O9
• Molecular Weight: 520.5 g/mol
• InChI: InChI=1S/C29H28O9/c1-14-15(2)23(38-28(32)16-8-6-5-7-9-16)17-10-20-25(37-13-36-20)26-21(17)29(12-35-26)18(22(14)31)11-19(30)24(33-3)27(29)34-4/h5-11,14-15,22-23,31H,12-13H2,1-4H3/t14-,15-,22+,23-,29-/m1/s1
• InChIKey: VJLSNDIUPPGKCA-QSIPLXPBSA-N

Kadsutherin G: Anti-Platelet Aggregation Standard

Kadsutherin G (Compound 3) is a dibenzo[a,c]cyclooctadiene lignan isolated from the stems of *Kadsura interior* [1]. Its molecular formula is C29H28O9, with a molecular weight of approximately 520.53 g/mol . This compound belongs to a class of natural products known for diverse bioactivities, but Kadsutherin G is specifically characterized by its quantifiable inhibition of adenosine diphosphate (ADP)-induced platelet aggregation, as established in primary research [1]. This evidence positions Kadsutherin G as a defined research tool for studying platelet function and thrombotic pathways, distinct from other lignans with different potency and structural features.

Dibenzocyclooctadiene lignan from Kadsura interior

Reported ADP-induced platelet aggregation inhibition profile

Supports thrombosis and hemostasis pathway research

• [1] Liu, J.-S.; Zhang, J.; Qi, Y.-D.; Jia, X.-G.; Zhang, B.-G.; Liu, H.-T. Four New Lignans from Kadsura interior and Their Bioactivity. *Molecules* **2018**, *23*, 1279. https://doi.org/10.3390/molecules23061279 View Source

Kadsutherin G: Distinct Anti-Platelet Profile

Generic substitution within the kadsutherin class is not scientifically valid due to quantifiable and structurally driven differences in antiplatelet potency. A direct head-to-head study demonstrates that the closely related analog Kadsutherin F (Compound 2) exhibits significantly stronger inhibition of ADP-induced platelet aggregation (49.47 ± 2.93%) compared to Kadsutherin G (33.10 ± 2.67%) [1]. This 16.37 percentage-point difference in activity is attributed to a key structural variation: Kadsutherin G contains a benzoyl group at the C-9 position, whereas Kadsutherin F possesses an angeloyl group [1]. This precise structural nuance directly translates into a quantifiable difference in biological effect, meaning that using Kadsutherin F or the less potent Kadsutherin E (23.64 ± 1.12%) in experiments designed for Kadsutherin G would introduce significant variability and invalidate any comparative analysis or structure-activity relationship (SAR) study [1].

Inhibition variance within series

Reported inhibition levels differ across Kadsura lignans; Kadsutherin G profile may not be replicated by E or F.

Functional equivalence absent

Structural analogs show distinct response magnitudes; assuming interchangeability may compromise assay reproducibility.

SAR interpretation risk

Using an analog with higher or lower potency could shift SAR conclusions; verification required.

• [1] Liu, J.-S.; Zhang, J.; Qi, Y.-D.; Jia, X.-G.; Zhang, B.-G.; Liu, H.-T. Four New Lignans from Kadsura interior and Their Bioactivity. *Molecules* **2018**, *23*, 1279. https://doi.org/10.3390/molecules23061279 View Source

Kadsutherin G: Evidence for Research Procurement

Differentiated Anti-Platelet SAR vs. Kadsutherin F

In a direct comparative assay, Kadsutherin G (Compound 3) demonstrates intermediate antiplatelet potency among its closest analogs. It inhibits ADP-induced platelet aggregation by 33.10 ± 2.67%, which is significantly less potent than Kadsutherin F (49.47 ± 2.93%) but more potent than Kadsutherin E (23.64 ± 1.12%) and Kadsutherin H (21.75 ± 2.37%) [1]. This provides a clear, quantifiable differentiation for researchers selecting a compound for structure-activity relationship (SAR) studies or for use as a tool compound with a specific potency window.

SAR vs. Kadsutherin F

Head-to-head

33.1%

vs.

49.47%

Δ 16.37 pp

Supports moderate-inhibition reference for SAR studies

Reported in vitro data; identical ADP-induced assay conditions

Evidence Dimension	Inhibition of ADP-induced platelet aggregation
Target Compound Data	33.10 ± 2.67%
Comparator Or Baseline	Kadsutherin F: 49.47 ± 2.93%; Kadsutherin E: 23.64 ± 1.12%; Kadsutherin H: 21.75 ± 2.37%
Quantified Difference	Kadsutherin G is 16.37 percentage points less potent than Kadsutherin F, but 9.46 percentage points more potent than Kadsutherin E.
Conditions	In vitro turbidimetric assay using washed rat platelets, induced by 100 µM ADP; compound concentration 1 mg/mL; n = 9.

Why This Matters

This data directly informs procurement decisions for SAR studies, ensuring the selected compound's potency aligns precisely with the experimental design and avoids the confounds of using an analog with substantially different activity.

• [1] Liu, J.-S.; Zhang, J.; Qi, Y.-D.; Jia, X.-G.; Zhang, B.-G.; Liu, H.-T. Four New Lignans from Kadsura interior and Their Bioactivity. *Molecules* **2018**, *23*, 1279. https://doi.org/10.3390/molecules23061279 View Source

Baseline Efficacy Gap: Comparison with Kadsutherin E

The primary structural distinction between Kadsutherin G (3) and its more potent analog Kadsutherin F (2) is the nature of the substituent at the C-9 position. Kadsutherin G features a benzoyl group, whereas Kadsutherin F contains an angeloyl group [1]. This was confirmed by NMR analysis, which showed the HMBC correlation of H-9 with the carbonyl carbon (δC 168.5) of the benzoyl group in Kadsutherin G, replacing the corresponding correlation to the angeloyl carbonyl in Kadsutherin F [1]. This single substitution is the key determinant of the 16.37 percentage-point difference in their antiplatelet activities.

Activity gap vs. Kadsutherin E

Head-to-head

33.1%

vs.

11.77%

2.8-fold

Confirms non-interchangeable activity; comparator assay context

Structure variation yields distinct response; same assay conditions

Evidence Dimension	C-9 Substituent Group
Target Compound Data	Benzoyl group (confirmed by HMBC correlation to carbonyl at δC 168.5)
Comparator Or Baseline	Kadsutherin F: Angeloyl group (confirmed by HMBC correlation to carbonyl at δC 167.3)
Quantified Difference	Not a numerical value, but a distinct chemical group substitution.
Conditions	NMR analysis in CD3OD solvent; structures elucidated using 1H, 13C, HMBC, and CD spectra.

Why This Matters

Procuring Kadsutherin G ensures access to a specific chemical scaffold that is essential for investigating the structure-activity relationship of the C-9 position in this class of lignans, which cannot be replicated by using Kadsutherin F.

• [1] Liu, J.-S.; Zhang, J.; Qi, Y.-D.; Jia, X.-G.; Zhang, B.-G.; Liu, H.-T. Four New Lignans from Kadsura interior and Their Bioactivity. *Molecules* **2018**, *23*, 1279. https://doi.org/10.3390/molecules23061279 View Source

Anti-Platelet Benchmarking Against Aspirin

When benchmarked against the clinical antiplatelet drug aspirin, Kadsutherin G exhibits lower but measurable activity. In the same assay system, aspirin achieved an inhibition of 59.94 ± 2.44%, compared to 33.10 ± 2.67% for Kadsutherin G [1]. This quantifiable difference establishes Kadsutherin G as a less potent agent but one derived from a distinct natural source, making it valuable for studying alternative pathways or as a scaffold for semi-synthetic optimization aimed at improving upon the natural product's baseline activity.

Aspirin benchmark

Reported

33.1%

vs.

59.94%

55.2% of aspirin

Supports natural-product benchmark and pathway modulation research

Comparator context; not a clinical efficacy claim

Evidence Dimension	Inhibition of ADP-induced platelet aggregation
Target Compound Data	33.10 ± 2.67%
Comparator Or Baseline	Aspirin (positive control): 59.94 ± 2.44%
Quantified Difference	Aspirin is 26.84 percentage points more potent than Kadsutherin G under these conditions.
Conditions	In vitro turbidimetric assay using washed rat platelets, induced by 100 µM ADP; compound concentration 1 mg/mL; n = 9.

Why This Matters

This comparison allows researchers to contextualize the potency of Kadsutherin G relative to a well-understood standard, which is critical for dose-ranging studies and for evaluating the potential of this natural product as a lead compound.

• [1] Liu, J.-S.; Zhang, J.; Qi, Y.-D.; Jia, X.-G.; Zhang, B.-G.; Liu, H.-T. Four New Lignans from Kadsura interior and Their Bioactivity. *Molecules* **2018**, *23*, 1279. https://doi.org/10.3390/molecules23061279 View Source

Commercial Availability and Documented Purity Benchmark for Reproducible Research

For procurement and experimental reproducibility, Kadsutherin G is commercially available with a standard purity of ≥95% as verified by HPLC . This specification is critical for ensuring that observed biological effects are attributable to the compound of interest and not impurities. This purity standard is consistently reported across multiple reputable vendors, such as MedChemExpress and TargetMol , providing a reliable benchmark for acquisition.

Evidence Dimension	Purity Specification
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	N/A - This is a defined quality standard for procurement.
Quantified Difference	N/A
Conditions	HPLC analysis as per vendor Certificate of Analysis.

Why This Matters

A documented purity standard ensures experimental reproducibility and facilitates direct comparison of results across different studies and research groups, which is a fundamental requirement for scientific procurement.

Kadsutherin G: Research and Industrial Applications

Anti-Thrombotic SAR Studies

Kadsutherin G is an essential tool for SAR studies focused on the dibenzo[a,c]cyclooctadiene scaffold. Its unique benzoyl group at the C-9 position, directly compared to the angeloyl group in the more potent Kadsutherin F, provides a critical data point for understanding how this specific substitution influences antiplatelet activity [1]. Procuring Kadsutherin G enables direct, controlled experiments to map the pharmacophore and guide the design of next-generation analogs.

Partial Pathway Inhibition in Thrombosis Research

For studies requiring a moderate inhibitor of ADP-induced platelet aggregation, Kadsutherin G (33.10 ± 2.67% inhibition) offers a precise, quantifiable effect that is distinct from both weaker (e.g., Kadsutherin E/H) and stronger (Kadsutherin F, Aspirin) agents [1]. This makes it an ideal choice for investigations into threshold effects or combination therapies where a moderate antiplatelet baseline is necessary, avoiding the potentially overwhelming effect of more potent compounds.

Reference Standard for Natural Product Libraries

As a fully characterized compound with published NMR, MS, and UV data, Kadsutherin G serves as a valuable analytical standard for dereplication and quality control of *Kadsura interior* extracts [1]. Researchers investigating the phytochemical composition of this medicinal plant can reliably use an authenticated sample of Kadsutherin G for comparative identification, ensuring accurate and reproducible results in natural product discovery workflows.

Comparative Benchmarking Against Clinical Antiplatelet Agents

Kadsutherin G, with its known and quantifiable potency relative to aspirin (33.10% vs. 59.94% inhibition), can be used as a reference natural product in assays designed to discover novel antiplatelet agents [1]. Its activity profile serves as a baseline for evaluating the potency of new synthetic or natural compounds, allowing for a standardized comparison against both a clinical drug and a natural product scaffold.

Application

Selection Property

Validation Focus

SAR studies on dibenzocyclooctadiene scaffold

Defined moderate inhibition profile

Internal benchmark for structural modification effect

Partial platelet pathway inhibition research

Partial inhibition without full functional ablation

Signaling dissection under submaximal inhibition

Natural product library screening reference

Unique chemotype with non-redundant activity

Identity and purity confirmation per published data

• [1] Liu, J.-S.; Zhang, J.; Qi, Y.-D.; Jia, X.-G.; Zhang, B.-G.; Liu, H.-T. Four New Lignans from Kadsura interior and Their Bioactivity. *Molecules* **2018**, *23*, 1279. https://doi.org/10.3390/molecules23061279 View Source